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Compound of Interest

Methyl 4-(3-methoxy-3-
Compound Name:
oxopropyl)benzoate

Cat. No.: B121839

An In-depth Technical Guide to Methyl 4-(3-
methoxy-3-oxopropyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a
proposed synthetic route for Methyl 4-(3-methoxy-3-oxopropyl)benzoate. The information is
intended to support research and development activities in the fields of organic chemistry and
drug discovery.

Core Compound Data

Methyl 4-(3-methoxy-3-oxopropyl)benzoate is a diester derivative of benzoic acid. Its
chemical properties are summarized in the table below.
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Property Value Source

Chemical Formula C12H1404 [1]

Molecular Weight 222.24 g/mol [1]12]

CAS Number 40912-11-6 [1]

MDL Number MFCD00059305 [1]
O=C(OC)CCC1=CC=C(C(0C)

SMILES Code [1]
=0)C=C1

Hypothetical Synthesis Protocol

While specific experimental protocols for the synthesis of Methyl 4-(3-methoxy-3-
oxopropyl)benzoate are not extensively detailed in the reviewed literature, a plausible
synthetic route can be proposed based on established organic chemistry principles, such as
those used for similar aromatic compounds.[3][4][5] The following protocol outlines a
hypothetical two-step synthesis starting from methyl benzoate and succinic anhydride.

Step 1: Friedel-Crafts Acylation of Methyl Benzoate

This step involves the acylation of methyl benzoate with succinic anhydride to introduce the
keto-acid side chain.

o Materials:

o Methyl benzoate

[¢]

Succinic anhydride

[¢]

Anhydrous aluminum chloride (AICI3)

o

Dichloromethane (CH2ClI2) (anhydrous)

o

Hydrochloric acid (HCI), 1M aqueous solution

[¢]

Anhydrous sodium sulfate (Na2S0Oa)
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e Procedure:

o In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere
(e.g., nitrogen), dissolve methyl benzoate (1.0 eq) in anhydrous dichloromethane.

o Cool the solution to 0°C using an ice bath.

o Carefully add anhydrous aluminum chloride (2.5 eq) portion-wise, ensuring the
temperature remains below 5°C.

o To this mixture, add succinic anhydride (1.1 eq) slowly.

o Allow the reaction to stir at 0°C for one hour, then warm to room temperature and stir for
an additional 12-16 hours.

o Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Upon completion, quench the reaction by slowly pouring the mixture into a beaker of
crushed ice and 1M HCI.

o Separate the organic layer, and extract the aqueous layer with dichloromethane (3x).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield the crude product, 4-(3-
carboxypropanoyl)benzoic acid methyl ester.

Step 2: Esterification of the Carboxylic Acid
This step converts the terminal carboxylic acid to a methyl ester.
e Materials:

o Crude product from Step 1

o Methanol (MeOH)

o Sulfuric acid (H2S0a4), concentrated
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o Saturated sodium bicarbonate (NaHCOs) solution

o Ethyl acetate

e Procedure:

o Dissolve the crude 4-(3-carboxypropanoyl)benzoic acid methyl ester in an excess of
methanol.

o Add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops) to the solution.
o Heat the mixture to reflux and maintain for 4-6 hours, monitoring by TLC.

o After the reaction is complete, cool the mixture to room temperature and remove the
methanol under reduced pressure.

o Dissolve the residue in ethyl acetate and wash sequentially with water, saturated sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

o Purify the resulting crude Methyl 4-(3-methoxy-3-oxopropyl)benzoate by column
chromatography on silica gel.

Logical and Experimental Visualizations

The following diagrams illustrate the proposed synthetic workflow for Methyl 4-(3-methoxy-3-
oxopropyl)benzoate.
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Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for Methyl 4-(3-methoxy-3-oxopropyl)benzoate.

Biological Activity and Signaling Pathways

Currently, there is limited information available in the public domain regarding the specific
biological activities or associated signaling pathways for Methyl 4-(3-methoxy-3-
oxopropyl)benzoate. Further research is required to elucidate its potential roles in biological
systems. Benzoate derivatives, in general, are explored for a wide range of applications,
including their use as insecticides and as intermediates in the synthesis of pharmaceuticals.[5]

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight and formula of Methyl 4-(3-methoxy-3-
oxopropyl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121839#molecular-weight-and-formula-of-methyl-4-
3-methoxy-3-oxopropyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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